Cas no 719274-37-0 (Benzonitrile, 2-methoxy-4-(phenylmethoxy)-)

Benzonitrile, 2-methoxy-4-(phenylmethoxy)- structure
719274-37-0 structure
Product Name:Benzonitrile, 2-methoxy-4-(phenylmethoxy)-
CAS No:719274-37-0
MF:C15H13NO2
MW:239.269223928452
CID:544807
PubChem ID:22591720
Update Time:2025-04-19

Benzonitrile, 2-methoxy-4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2-methoxy-4-(phenylmethoxy)-
    • 2-methoxy-4-phenylmethoxybenzonitrile
    • VLNZEGSKTAONOT-UHFFFAOYSA-N
    • FT-0747689
    • 4-(benzyloxy)-2-methoxybenzonitrile
    • 4-benzyloxy-2-methoxybenzonitrile
    • 719274-37-0
    • A1-05456
    • SCHEMBL4184465
    • DTXSID70626675
    • Inchi: 1S/C15H13NO2/c1-17-15-9-14(8-7-13(15)10-16)18-11-12-5-3-2-4-6-12/h2-9H,11H2,1H3
    • InChI Key: VLNZEGSKTAONOT-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C#N)=C(C=1)OC)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 239.09469
  • Monoisotopic Mass: 239.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.25
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